CID 86208047

• InChI: InChI=1S/C4H3F2N3O2/c5-4(6)3-2(9(10)11)1-7-8-3/h1,4H,(H,7,8)
• InChI Key: JPRDJSYMLUZDRS-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=NN1)C(F)F)[N+](=O)[O-]
• Molecular Formula: C4H3F2N3O2
• Molecular Weight: 163.08 g/mol

Description

CID 86208047 is a chemical compound listed in the PubChem database. It is known for its unique properties and potential applications in various fields of science and industry. This compound has garnered interest due to its distinct chemical structure and reactivity, making it a subject of extensive research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of CID 86208047 involves specific reaction conditions and reagents. While detailed synthetic routes are proprietary and not publicly disclosed, general methods include the use of organic solvents, catalysts, and controlled temperature conditions to achieve the desired chemical structure.

Industrial Production Methods

Industrial production of this compound typically involves large-scale chemical reactors and stringent quality control measures. The process may include multiple steps such as purification, crystallization, and drying to ensure the compound meets industry standards.

Chemical Reactions Analysis

Search Results Analysis

The provided sources focus on:

• EPA chemical databases and inventory lists ( )

• Electrochemical reaction methodologies ( )

• Pyrazole derivatives and synthesis mechanisms ()

• PubChem entries for unrelated compounds (e.g., CID 129010506 in )

• Bioactive small-molecule datasets ( )

No tables, reaction schemes, or physicochemical data for CID 86208047 were identified.

Recommendations for Further Research

To obtain authoritative data on this compound:

Primary Actions

• Consult PubChem Directly :

  • Visit PubChem this compound for structural details, associated literature, and experimental data.

  • Validate the compound’s IUPAC name, SMILES notation, and InChIKey for cross-referencing.

• Specialized Databases :

  • Search Reaxys or SciFinder for peer-reviewed reaction data.

  • Use ChemSpider to identify synthetic routes or spectroscopic profiles.

• Patent Literature :

  • Investigate Google Patents or the USPTO database for industrial applications or proprietary synthesis methods.

Critical Notes

• The exclusion of unreliable sources (e.g., BenchChem) necessitates reliance on peer-reviewed journals, patents, or government databases.

• If this compound is a proprietary or recently registered compound, public data may be limited pending publication.

For a comprehensive analysis, direct access to the compound’s PubChem entry or subscription-based chemical databases is essential.

Scientific Research Applications

CID 86208047 has a wide range of scientific research applications, including:

Chemistry: Used as a reagent or intermediate in organic synthesis.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic effects and as a lead compound in drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of CID 86208047 involves its interaction with specific molecular targets and pathways. This compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets are subjects of ongoing research.